Cas no 1804402-88-7 (5-Bromo-2-cyano-4-methylphenylacetic acid)
5-Bromo-2-cyano-4-methylphenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-cyano-4-methylphenylacetic acid
- 2-(5-bromo-2-cyano-4-methylphenyl)acetic acid
-
- Inchi: 1S/C10H8BrNO2/c1-6-2-8(5-12)7(3-9(6)11)4-10(13)14/h2-3H,4H2,1H3,(H,13,14)
- InChI Key: FPRZQXMRPOSYPA-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C#N)C=C1C)CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 271
- XLogP3: 2.2
- Topological Polar Surface Area: 61.1
5-Bromo-2-cyano-4-methylphenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010007606-250mg |
5-Bromo-2-cyano-4-methylphenylacetic acid |
1804402-88-7 | 97% | 250mg |
480.00 USD | 2021-07-06 | |
| Alichem | A010007606-500mg |
5-Bromo-2-cyano-4-methylphenylacetic acid |
1804402-88-7 | 97% | 500mg |
806.85 USD | 2021-07-06 | |
| Alichem | A010007606-1g |
5-Bromo-2-cyano-4-methylphenylacetic acid |
1804402-88-7 | 97% | 1g |
1,534.70 USD | 2021-07-06 |
5-Bromo-2-cyano-4-methylphenylacetic acid Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 5-Bromo-2-cyano-4-methylphenylacetic acid
Recent Advances in the Application of 5-Bromo-2-cyano-4-methylphenylacetic Acid (CAS: 1804402-88-7) in Chemical Biology and Pharmaceutical Research
The compound 5-Bromo-2-cyano-4-methylphenylacetic acid (CAS: 1804402-88-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.
Recent studies have highlighted the role of 5-Bromo-2-cyano-4-methylphenylacetic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its bromo and cyano functional groups make it a versatile building block for further chemical modifications, enabling the development of compounds with enhanced pharmacological properties. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting inflammatory pathways, demonstrating promising results in preclinical models.
In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers employed 5-Bromo-2-cyano-4-methylphenylacetic acid as a precursor for the development of selective kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific protein kinases involved in cancer progression, with IC50 values in the nanomolar range. These findings suggest potential applications in oncology drug development, particularly for targeted therapies.
Another significant application of 5-Bromo-2-cyano-4-methylphenylacetic acid has been in the field of neurodegenerative disease research. Recent investigations have shown that structural analogs of this compound can modulate key enzymes involved in protein misfolding and aggregation, processes implicated in diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier, as demonstrated in pharmacokinetic studies, further enhances its potential as a lead compound for central nervous system-targeted therapies.
From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production of 5-Bromo-2-cyano-4-methylphenylacetic acid and its derivatives. Recent advancements in catalytic systems and green chemistry approaches have improved both the yield and purity of this compound, making it more accessible for large-scale pharmaceutical applications. These developments are particularly important as the demand for this intermediate continues to grow in both academic and industrial research settings.
Looking forward, the unique chemical properties of 5-Bromo-2-cyano-4-methylphenylacetic acid (CAS: 1804402-88-7) position it as a valuable scaffold for future drug discovery efforts. Ongoing research is exploring its potential in areas such as anti-infective agents, metabolic disorder treatments, and immunomodulators. As our understanding of its structure-activity relationships deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.
1804402-88-7 (5-Bromo-2-cyano-4-methylphenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)